2-[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl]-N-(2-thienylmethyl)propanamide

• IUPAC Name: 2-[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1-yl]-N-(thiophen-2-ylmethyl)propanamide
• InChI: InChI=1S/C16H16N4O3S/c1-10(15(22)17-8-13-4-3-7-24-13)20-9-12(5-6-14(20)21)16-18-11(2)19-23-16/h3-7,9-10H,8H2,1-2H3,(H,17,22)
• InChI Key: RVYDCQIDSDVUEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CN(C(=O)C=C2)C(C)C(=O)NCC3=CC=CS3
• Molecular Formula: C16H16N4O3S
• Molecular Weight: 344.4 g/mol
• CAS No.: 1396559-47-9

Description

Synthesis Analysis

The synthesis of this compound involves an efficient one-pot method. Amidoximes react with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows for the production of structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the need for protective groups. The reaction scope includes various amidoxime and isatoic anhydride derivatives, resulting in the formation of the target compound.

Molecular Structure Analysis

• Intramolecular hydrogen bonding between the N atom of the oxadiazole moiety and the NH2 group contributes to its stability and properties.